1-(3-Bromopropyl)-2,4-dimethoxybenzene

• CAS No.: 76104-57-9
• Molecular Formula: C11H15BrO2
• Molecular Weight: 259.14 g/mol
• IUPAC Name: 1-(3-bromopropyl)-2,4-dimethoxybenzene
• InChI: InChI=1S/C11H15BrO2/c1-13-10-6-5-9(4-3-7-12)11(8-10)14-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: ACWYPBHRTFZGHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CCCBr)OC

Description

1-(3-Bromopropyl)-2,4-dimethoxybenzene (C₁₁H₁₅BrO₂; molecular weight 259.14) is a brominated aromatic compound featuring a 3-bromopropyl chain attached to a 2,4-dimethoxy-substituted benzene ring. It is synthesized via an Appel reaction, where 3-(2,4-dimethoxyphenyl)propan-1-ol is treated with triphenylphosphine (PPh₃) and N-bromosuccinimide (NBS) in dichloromethane (DCM) under ice-cooling, yielding the product as a colorless oil with ~95% purity . This compound serves as a critical intermediate in medicinal chemistry, particularly in synthesizing 4,5-diarylimidazole scaffolds for protein kinase CK1δ inhibitors . Its bromopropyl chain facilitates SN2 reactions with nucleophiles like 2-aminopyridines, enabling the construction of N-alkylated bioactive molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The reactivity and applications of 1-(3-bromopropyl)-2,4-dimethoxybenzene are influenced by its substituents and chain length. Below is a detailed comparison with analogous compounds:

Substituent Effects on the Aromatic Ring

• 1-(3-Benzyloxypropyl)-2,4-dimethoxybenzene (18)

  • Structure : Replaces the bromine atom with a benzyloxy group.
  • Synthesis : Derived from 3-(2,4-dimethoxyphenyl)propan-1-ol via benzylation instead of bromination.
  • Reactivity : The benzyloxy group acts as a protecting group, reducing electrophilicity compared to the brominated analog. This limits its utility in SN2 reactions but enhances stability in oxidative conditions .
• 1-(3-Bromopropoxy)-2,4-dichlorobenzene (CAS 6954-78-5) Structure: Substitutes methoxy groups with electron-withdrawing chlorine atoms. However, the bromopropoxy chain retains SN2 reactivity for alkylation .

• 2-(3-Bromopropoxy)-1,4-dimethylbenzene (CAS 3245-55-4)

  • Structure : Features methyl groups at positions 1 and 4, with a bromopropoxy chain at position 2.
  • Steric Effects : Methyl groups introduce steric hindrance, which may slow down alkylation reactions compared to the less hindered 2,4-dimethoxy analog .

Variations in the Alkyl Chain

• 1-Bromo-2-(3-bromopropyl)benzene

  • Structure : Contains a bromine atom on both the benzene ring and the propyl chain.
  • Reactivity : The dual bromination enhances electrophilicity, making it more reactive in cross-coupling reactions (e.g., Suzuki-Miyaura) but less selective in SN2 pathways due to competing elimination .
• 1-(3-Bromopropyl)-2-chlorobenzene Structure: Substitutes methoxy groups with a single chlorine atom.

Functional Group Comparisons

• Butyl(2,4-dimethoxyphenyl)sulfane (CAS 860603-01-6)
  • Structure : Replaces the bromopropyl chain with a butylthio group.
  • Reactivity : The thioether group is less reactive in alkylation but participates in oxidation reactions to form sulfoxides or sulfones, which are relevant in modulating enzyme selectivity .

Preparation Methods

Reaction Mechanism and Optimization

In a representative procedure, 1,4-dimethoxybenzene reacts with 3-bromopropanol in the presence of sulfuric acid as a catalyst and acetic acid as a solvent. The electrophilic substitution occurs at the para position relative to the methoxy groups, driven by the electron-donating effects of the methoxy substituents. Key parameters include:

• Temperature : Reactions proceed optimally at 0–5°C to minimize polyalkylation.

• Catalyst Load : Concentrated H₂SO₄ (0.5–1.0 equiv.) ensures efficient generation of the carbocation intermediate.

• Solvent Choice : Acetic acid enhances carbocation stability while solubilizing the aromatic substrate.

A modified protocol from the RSC employs LiAlD₄ for deuterium labeling at the propyl chain’s terminal position, demonstrating adaptability for isotopic studies. Post-alkylation bromination using PBr₃ or HBr/AcOH introduces the bromine moiety, achieving yields of 58–72% after silica gel chromatography.

Halogenation Strategies for Propyl Chain Functionalization

Direct bromination of pre-alkylated intermediates offers a streamlined pathway. Two predominant methods are documented:

Tosylation-Bromination Sequence

A patent by CN103848757A details the conversion of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile to the target compound via a tosylation-bromination cascade:

• Tosylation : The hydroxyl group of 3-(4,5-dimethoxyphenyl)propan-1-ol is protected using TsCl and Et₃N in DCM, yielding a tosylate intermediate.

• Bromide Displacement : Treatment with NaBr or LiBr in acetone replaces the tosyl group with bromine, achieving a 74% yield under optimized conditions.

This method minimizes side reactions such as elimination, particularly when using polar aprotic solvents (e.g., acetone) and stoichiometric NaI as a nucleophilic catalyst.

Direct Bromination Using Phosphorus Tribromide

An alternative approach involves treating 3-(2,4-dimethoxyphenyl)propan-1-ol with PBr₃ in anhydrous ether. The reaction proceeds via an SN2 mechanism, with yields exceeding 65% when conducted at -20°C to suppress acid-catalyzed rearrangement. Nuclear magnetic resonance (NMR) analysis confirms regiospecific bromination, with no detectable α-brominated byproducts.

Metal-Mediated Cross-Coupling and Halogen Exchange

Transition-metal catalysts enable precise functionalization of the propyl chain. A notable example utilizes a Grignard reagent for chain elongation followed by bromination:

Alkynyl Grignard Addition

The EPFL protocol describes the reaction of 4-(2-iodopropyl)-1,2-dimethoxybenzene with alkynyl Grignard reagents (e.g., HC≡CMgBr) in THF. Subsequent quenching with I₂ or Br₂ introduces the halogen atom, yielding 1-(3-bromopropyl)-2,4-dimethoxybenzene in 48% yield after chromatography. This method is advantageous for introducing stereochemical diversity but requires stringent anhydrous conditions.

Palladium-Catalyzed Bromine Insertion

A patent application discloses the use of Pd(OAc)₂ and Xantphos ligand to facilitate bromine insertion into a pre-alkylated benzene derivative. The catalytic cycle involves oxidative addition of Br₂ to a palladium(0) center, followed by transmetalation with the organic substrate. While yields are moderate (55–60%), this method avoids harsh acidic conditions, making it suitable for acid-sensitive intermediates.

Comparative Analysis of Synthetic Routes

Method	Key Reagents	Yield (%)	Purity (%)	Scalability
Friedel-Crafts	H₂SO₄, AcOH	58–72	>95	High
Tosylation-Bromide	TsCl, NaBr	74	98	Moderate
PBr₃ Bromination	PBr₃, Et₂O	65	97	High
Grignard Halogen	HC≡CMgBr, Br₂	48	90	Low

Critical Observations :

• The Friedel-Crafts method offers the highest scalability but requires careful temperature control to avoid di- or trialkylation.

• Tosylation-bromination provides superior purity but involves multiple purification steps.

• Metal-mediated routes, while innovative, suffer from lower yields and higher costs.

Mechanistic Insights and Byproduct Formation

Competing Elimination Pathways

In bromide displacement reactions (e.g., SN2 mechanisms), β-hydride elimination can produce allylic bromides or alkenes. For instance, using bulky bases like Et₃N increases the propensity for E2 elimination, necessitating the use of milder bases (e.g., NaHCO₃) in aqueous-organic biphasic systems.

Aromatic Ring Bromination

Electrophilic bromination of the benzene ring is a potential side reaction, particularly under acidic conditions. Regioselectivity is governed by the methoxy groups’ directing effects:

• Para to the methoxy group: Favored due to maximal resonance stabilization.

• Ortho positions: Less favored due to steric hindrance from the propyl chain.

Adding Br₂ incrementally and monitoring via thin-layer chromatography (TLC) mitigates over-bromination.

Industrial-Scale Production Considerations

Solvent Recovery and Waste Management

Large-scale syntheses prioritize solvent recyclability. For example, acetic acid from Friedel-Crafts reactions is distilled and reused, reducing environmental impact. Bromide-containing waste is treated with NaHSO₃ to neutralize residual Br₂ before disposal.

Continuous Flow Reactors

Recent advancements employ continuous flow systems for bromopropylation, enhancing heat dissipation and reaction uniformity. A pilot study achieved 89% conversion in 15 minutes residence time, compared to 2 hours in batch reactors .

Q & A

Q. What are the standard synthetic routes for 1-(3-Bromopropyl)-2,4-dimethoxybenzene?

The compound is typically synthesized via nucleophilic substitution or bromination. A common method involves reacting 2,4-dimethoxybenzene derivatives with 1,3-dibromopropane in the presence of a base. For example, details a reaction using N-bromosuccinimide (NBS) and triphenylphosphine in dichloromethane under ice-cooling, followed by stirring at room temperature for 15 hours to achieve a brominated intermediate . Another approach ( ) uses 1-(3-bromopropyl)-2,3,3-trimethyl-3H-indolium bromide as a precursor in methanol with triethylamine as a catalyst .

Q. How is the compound characterized post-synthesis?

Characterization relies on NMR spectroscopy (¹H/¹³C) to confirm structural integrity, GC-MS for purity assessment (>95% GC purity, as in ), and HPLC to monitor reaction progress . Melting point (mp) and boiling point (bp) data from catalogs (e.g., ) provide additional physical property validation .

Q. What are common impurities encountered during synthesis?

Residual solvents (e.g., dichloromethane or methanol), unreacted starting materials (e.g., 1,3-dibromopropane), or byproducts from incomplete substitution are typical. GC analysis ( ) and column chromatography are critical for impurity identification and removal .

Advanced Research Questions

Q. How can reaction conditions be optimized for higher yields and selectivity?

Key variables include:

• Solvent choice : Methanol () vs. dichloromethane () affects reaction rates due to polarity differences .
• Catalyst : Triethylamine () enhances nucleophilic substitution efficiency, while NBS/triphenylphosphine () facilitates bromination .
• Temperature : Ice-cooling minimizes side reactions (), while reflux () accelerates substitution .
  Statistical optimization tools (e.g., Design of Experiments) can systematically evaluate these factors.

Q. How do stability and storage conditions impact experimental reproducibility?

The compound’s bromopropyl group is sensitive to hydrolysis and light. (safety data for related brominated compounds) recommends storage in amber vials under inert gas (N₂/Ar) at 2–8°C to prevent degradation . Periodic HPLC monitoring ( ) ensures stability during long-term storage .

Q. What strategies resolve contradictions in reaction mechanisms reported across studies?

For example, uses methanol as a solvent for substitution, while employs dichloromethane for bromination. Mechanistic discrepancies can be addressed via:

• Isotopic labeling (e.g., deuterated solvents to trace proton transfer).
• Kinetic studies to compare rate laws under varying conditions .
• Computational modeling (DFT) to map energy barriers for competing pathways.

Q. What advanced applications exist in multi-step organic synthesis?

The compound serves as a versatile alkylating agent in:

• Indole derivatives : demonstrates its use in synthesizing indolium salts for heterocyclic chemistry .
• Cross-coupling reactions : highlights its role as a building block for E-stilbene analogs via Heck or Suzuki couplings .
• Polymer chemistry : The bromopropyl group enables functionalization of aromatic polymers (e.g., grafting methoxy groups) .

Q. How can the compound be applied in interdisciplinary studies (e.g., enzyme catalysis)?

While direct biological data are limited, its structural analogs ( ) are used to probe enzyme-substrate interactions, particularly in halogenase or transferase assays . Hypothetically, the bromine atom could act as a leaving group in enzyme-catalyzed alkylation reactions.

Data Analysis and Methodological Challenges

Q. How to interpret conflicting spectroscopic data for structural confirmation?

• NMR conflicts : Compare chemical shifts with computed spectra (e.g., using ACD/Labs or PubChem data in ) .
• GC-MS anomalies : Use high-resolution MS to distinguish isobaric impurities (e.g., vs. 5) .

Q. What computational tools aid in predicting reactivity and degradation pathways?

• PubChem’s InChI/Canonical SMILES () enables molecular docking studies .
• DFT calculations (e.g., Gaussian) model bromine’s electrophilicity and bond dissociation energies.

Tables for Key Data

Property	Value	Source
Boiling Point (bp)	219–220°C ()
Density (d)	1.31 g/cm³ ()
GC Purity	>95.0% ()
Storage Recommendations	2–8°C, inert atmosphere ()